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Compound of Interest

Compound Name: beta-Isocupreidine

CAS No.: 253430-48-7

Cat. No.: B1254370

Get Quote

Functional Class: Bifunctional Organocatalyst (Cinchona Alkaloid Derivative) Primary

Application: Enantioselective Morita-Baylis-Hillman (MBH) Reaction

Executive Summary & Structural Significance[1][2]
-Isocupreidine (

-ICD) represents a pinnacle in the evolution of "bifunctional" organocatalysis. Unlike its parent
alkaloid Quinidine, which possesses a flexible vinyl group and a methoxy ether,

-ICD is defined by a rigid 3,9-epoxy bridge (creating a cyclic ether) and a free C6'-phenolic
hydroxyl group.

This structural rigidity is not merely cosmetic; it locks the quinuclidine nitrogen and the phenolic

oxygen into a fixed spatial geometry. This "pre-organized" scaffold allows

-ICD to act as a cooperative catalyst:

Lewis Base (Nucleophile): The quinuclidine nitrogen activates the Michael acceptor (e.g.,

acrylate).

Brønsted Acid: The phenolic -OH activates the electrophile (aldehyde) via hydrogen bonding.
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This dual activation mode, pioneered largely by Hatakeyama et al., solved the long-standing

problem of low enantioselectivity in the Morita-Baylis-Hillman reaction, where traditional

catalysts like DABCO failed to induce chirality.

Chemical Identity & Physicochemical Profile[3][4][5]
[6][7][8]
The following data consolidates the physicochemical baseline for

-ICD. Researchers should use these metrics for compound verification during synthesis or
procurement.
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Property Specification

IUPAC Name

4-[(3R,5S,6S,8S)-3-ethyl-4-oxa-1-

azatricyclo[4.4.0.0

]decan-5-yl]quinolin-6-ol

Common Name
-Isocupreidine (

-ICD); Hatakeyama's Catalyst

CAS Number 253430-48-7

Molecular Formula

C

H

N

O

Molecular Weight 310.40 g/mol

Melting Point 258–260 °C (dec.)[1][2][3]

Appearance White to pale yellow crystalline powder

Solubility
Soluble in MeOH, DMSO; Sparingly soluble in

CHCl

pKa (est.) ~9.5 (Phenolic OH), ~8.8 (Quinuclidine N)

Synthesis Protocol: The Hatakeyama Route
The synthesis of

-ICD is a study in atom economy, converting Quinidine into

-ICD via a one-pot demethylation and cyclization process.

Mechanism of Synthesis
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The reaction relies on strong acid-mediated ether cleavage (demethylation) and the

intramolecular attack of the C9-hydroxyl group onto the C3-vinyl group (cyclization). This locks

the conformation.

Experimental Workflow
Reagents:

(+)-Quinidine (Starting Material)

47% Hydrobromic Acid (aq) (Reagent/Solvent)

Step-by-Step Protocol:

Dissolution: Charge a round-bottom flask with (+)-Quinidine (10 mmol, ~3.24 g). Add 47%

aqueous HBr (40 mL).

Reflux (The Critical Step): Heat the mixture to reflux (approx. 120–130 °C) with vigorous

stirring. Maintain reflux for 48 to 72 hours.

Why: The extended time is required to effect both the demethylation of the methyl ether

and the thermodynamic cyclization of the vinyl group.

Concentration: Evaporate the solvent under reduced pressure to obtain a viscous residue.

Neutralization & Precipitation: Dissolve the residue in a minimal amount of water. Slowly

adjust pH to ~10 using 20% aq NaOH or NH

OH while cooling in an ice bath.

Observation: A precipitate should form as the zwitterionic species reaches its isoelectric

point.

Purification: Filter the solid. Recrystallize from Methanol/Chloroform or Methanol/Ether.

Validation (Self-Check):

H-NMR Check: Look for the disappearance of the vinyl protons (multiplets at 5.0–6.0 ppm

in Quinidine) and the methoxy singlet (~3.9 ppm).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


New Signals: Appearance of multiplets corresponding to the new cyclic ether protons and

the ethyl group at C3.

Synthesis Visualization
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Figure 1: The synthetic pathway transforms the flexible Quinidine scaffold into the rigid

-ICD framework via acid-mediated cyclization.

Mechanistic Action: The Asymmetric Morita-Baylis-
Hillman Reaction[9]
The primary utility of

-ICD is catalyzing the reaction between activated alkenes (e.g., hexafluoroisopropyl acrylate)
and aldehydes.

The Catalytic Cycle
Nucleophilic Attack: The quinuclidine nitrogen of

-ICD attacks the

-position of the acrylate, generating a zwitterionic enolate.

Dual Activation (The "Key" Step):

The enolate is stabilized.[4]

Crucially, the phenolic -OH of
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-ICD forms a hydrogen bond with the carbonyl oxygen of the incoming aldehyde. This
directs the aldehyde to approach from a specific face (Si-face attack is common for this
scaffold), ensuring high enantioselectivity.

Aldol Addition: The enolate attacks the activated aldehyde, forming a new C-C bond.

Proton Transfer & Elimination: A proton transfer occurs (often rate-limiting), followed by the

elimination of the

-ICD catalyst, releasing the chiral product.

Mechanistic Pathway Diagram
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Substrates:
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Figure 2: The cooperative catalytic cycle of

-ICD. The transition state (yellow) highlights the simultaneous activation of both electrophile
and nucleophile.

Experimental Considerations & Troubleshooting
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When deploying

-ICD in the lab, adherence to specific environmental controls is necessary to maintain catalytic
activity.

Solvent Effects
Optimal: Aprotic polar solvents like DMF or THF often yield the best reaction rates.

Avoid: Highly protic solvents (like water or alcohols) in the reaction phase can disrupt the

critical H-bonding network between the phenol and the aldehyde, eroding enantioselectivity.

Substrate Scope
Aldehydes: Works exceptionally well with aliphatic and aromatic aldehydes.

Acrylates: High selectivity is often observed with "activated" acrylates, such as 1,1,1,3,3,3-

hexafluoroisopropyl acrylate (HFIPA). The bulky ester group aids in stereochemical

differentiation.

Storage
-ICD is hygroscopic and sensitive to oxidation over long periods. Store under nitrogen at
4°C.

Purity Check: If the solid turns dark yellow/brown, recrystallize immediately. Impurities act as

racemic catalysts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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